1-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide
CAS No.:
Cat. No.: VC20015252
Molecular Formula: C17H15N5O
Molecular Weight: 305.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H15N5O |
|---|---|
| Molecular Weight | 305.33 g/mol |
| IUPAC Name | 1-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)indole-5-carboxamide |
| Standard InChI | InChI=1S/C17H15N5O/c1-21-9-7-12-10-13(5-6-14(12)21)17(23)18-11-16-20-19-15-4-2-3-8-22(15)16/h2-10H,11H2,1H3,(H,18,23) |
| Standard InChI Key | NKOVSYMSKVRCGC-UHFFFAOYSA-N |
| Canonical SMILES | CN1C=CC2=C1C=CC(=C2)C(=O)NCC3=NN=C4N3C=CC=C4 |
Introduction
Synthesis Methods
The synthesis of compounds with similar structures often involves multiple steps, including the formation of the indole core, the triazolopyridine moiety, and the attachment of the carboxamide group. These reactions typically require careful control of conditions to achieve high yields and purity.
Biological Activities and Applications
Compounds with indole and triazolopyridine structures have shown potential as enzyme inhibitors or receptor modulators, which could lead to applications in treating diseases such as cancer or viral infections. For instance, related compounds have exhibited antiviral activities against flaviviruses.
Research Findings and Data
While specific data on 1-methyl-N-( triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide is not available, related compounds have demonstrated promising biological activities:
| Compound | Biological Activity | Potential Applications |
|---|---|---|
| Related Indole Derivatives | Antiviral, Anticancer | Treatment of Viral Infections, Cancer |
| Triazolopyridine Derivatives | Antifungal, Antiviral | Treatment of Fungal Infections, Viral Diseases |
Given the lack of specific information on 1-methyl-N-( triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide, further research is needed to fully understand its properties and potential applications.
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